Cas no 5731-18-0 (1-benzylpyrrolidine-3-carboxylic acid)

• Product Name: 1-benzylpyrrolidine-3-carboxylic acid
• CAS No: 5731-18-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD03790980
• CID: 46129
• PubChem ID: 4617348
• Update Time: 2025-08-03

1-benzylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-pyrrolidine-3-carboxylic acid
• 1-Benzylpyrrolidine-3-carboxylic acid
• 1-Benzyl-DL-Beta-Proline
• N-Benzyl-3-pyrrolidinecarboxylic acid
• 1-Benzyl-pyrrolidine-3-carboxylic acidhydrochloride
• BB 0259883
• CS-D0749
• SCHEMBL250506
• N-benzylpyrrolidine-3-carboxylic acid
• (r/s)-1-benzyl-pyrrolidine-3-carboxylic acid
• 3-PYRROLIDINECARBOXYLIC ACID, 1-(PHENYLMETHYL)-
• AB19876
• MFCD03790980
• AMY13588
• SY004530
• AC-22522
• AB16181
• FT-0677586
• 1-benzylpyrrolidine-3-carboxylicAcid
• F1967-2921
• 5731-18-0
• FT-0659244
• DTXSID80404946
• AKOS005067521
• AS-36341
• RLRDUQNUBMAYDS-UHFFFAOYSA-N
• A8172
• FT-0659537
• N-benzylpyrrolidine 3-carboxylic acid
• AB19878
• J-504329
• CHEMPACIFIC38132
• 1-Benzyl-pyrrolidine-3-carboxylic acid, AldrichCPR
• EN300-136690
• (S)-1-Benzylpyrrolidine-3-carboxylic acid
• DB-011326
• 1-benzylpyrrolidine-3-carboxylic acid

• MDL： MFCD03790980
• Inchi： 1S/C12H15NO2/c14-12(15)11-6-7-13(9-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,14,15)
• InChI Key： RLRDUQNUBMAYDS-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Solid
• PSA: 40.54000
• LogP: 1.53100

1-benzylpyrrolidine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT, HYGROSCOPIC
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-benzylpyrrolidine-3-carboxylic acid

Introduction to 1-benzylpyrrolidine-3-carboxylic acid (CAS No. 5731-18-0)

1-benzylpyrrolidine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 5731-18-0, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic organic molecule features a pyrrolidine core substituted with a benzyl group and a carboxylic acid moiety, making it a versatile intermediate in the synthesis of various bioactive molecules. The structural attributes of this compound contribute to its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting diverse biological pathways.

The benzylpyrrolidine scaffold is particularly noteworthy due to its prevalence in pharmacophores across multiple drug classes. Its unique structural features, including the presence of both aromatic and aliphatic components, allow for tunable interactions with biological targets. This inherent flexibility has positioned 1-benzylpyrrolidine-3-carboxylic acid as a valuable building block in synthetic chemistry, enabling the construction of complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the potential of 1-benzylpyrrolidine-3-carboxylic acid in the context of modern drug development. One area of particular focus has been its application in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are integral to numerous cellular processes and are increasingly recognized as key therapeutic targets for treating complex diseases such as cancer and inflammatory disorders. The ability of 1-benzylpyrrolidine-3-carboxylic acid to modulate PPIs stems from its capacity to engage with hydrophobic pockets and aromatic residues within protein interfaces, thereby disrupting aberrant signaling pathways.

Recent studies have highlighted the compound's role in the development of kinase inhibitors, which are critical for managing various forms of cancer. Kinases are enzymes that play a central role in cell proliferation, survival, and differentiation, making them attractive targets for therapeutic intervention. The benzylpyrrolidine moiety in 1-benzylpyrrolidine-3-carboxylic acid has been shown to enhance binding affinity to kinase active sites, leading to the design of potent and selective inhibitors. For instance, derivatives of this compound have demonstrated efficacy in preclinical models by inhibiting aberrant tyrosine kinase activity associated with tumor growth and metastasis.

Another emerging application of 1-benzylpyrrolidine-3-carboxylic acid lies in its use as a precursor for the synthesis of neuroactive compounds. The pyrrolidine ring is a common structural motif in drugs that affect the central nervous system (CNS), including antipsychotics, antidepressants, and anxiolytics. By serving as a scaffold for structural modifications, 1-benzylpyrrolidine-3-carboxylic acid enables medicinal chemists to explore novel analogs with improved pharmacokinetic profiles and reduced side effects. Recent research has demonstrated its utility in generating compounds that modulate neurotransmitter systems such as serotonin and dopamine, offering potential treatments for neurological and psychiatric disorders.

The versatility of 1-benzylpyrrolidine-3-carboxylic acid is further underscored by its incorporation into peptide mimetics and peptidomimetics. Peptides are natural biomolecules that play crucial roles in cellular communication, but their clinical use is often limited by issues such as poor stability and rapid degradation. By replacing peptide bonds with more stable chemical linkages derived from 1-benzylpyrrolidine-3-carboxylic acid, researchers can develop synthetic analogs that retain biological activity while exhibiting enhanced pharmacological properties. These peptidomimetics have shown promise in targeting receptors and enzymes involved in inflammation, pain management, and metabolic diseases.

In conclusion, 1-benzylpyrrolidine-3-carboxylic acid (CAS No. 5731-18-0) represents a cornerstone compound in contemporary pharmaceutical research. Its unique structural features make it an indispensable tool for synthesizing bioactive molecules with applications spanning oncology, neurology, and inflammation research. As our understanding of disease mechanisms continues to evolve, the importance of versatile intermediates like 1-benzylpyrrolidine-3-carboxylic acid will only grow, driving innovation in drug discovery and development.